Cas no 649726-57-8 (1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)-)

• Product Name: 1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)-
• CAS No: 649726-57-8
• MF: C₁₅H₁₃N₅O
• MW: 279.296622037888
• CID: 410560
• PubChem ID: 137152775
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxamide, N-(aminoiminomethyl)-1-(2-quinolinyl)-
• N-(hydrazinylmethylidene)-1-quinolin-2-ylpyrrole-3-carboxamide
• 649726-57-8
• N-[(E)-Hydrazinylmethylidene]-1-(quinolin-2-yl)-1H-pyrrole-3-carboxamide
• DTXSID30800353

• Inchi： 1S/C15H13N5O/c16-18-10-17-15(21)12-7-8-20(9-12)14-6-5-11-3-1-2-4-13(11)19-14/h1-10H,16H2,(H,17,18,21)
• InChI Key： WQGDRXPICUSUAE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(C=1)C1C=CC2C=CC=CC=2N=1)N/C=N/N

Computed Properties

• Exact Mass: 279.11219
• Monoisotopic Mass: 279.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.3